Methyl 5-fluoro-2,6-dihydroxynicotinate

• IUPAC Name: methyl 5-fluoro-2-hydroxy-6-oxo-1H-pyridine-3-carboxylate
• InChI: InChI=1S/C7H6FNO4/c1-13-7(12)3-2-4(8)6(11)9-5(3)10/h2H,1H3,(H2,9,10,11)
• InChI Key: ZSFQAJJFUBORSF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(NC(=O)C(=C1)F)O
• Molecular Formula: C7H6FNO4
• Molecular Weight: 187.12 g/mol
• CAS No.: 148874-68-4

Description

“Methyl 5-fluoro-2,6-dihydroxynicotinate” is a chemical compound with the molecular formula C7H6FNO4. It has a molecular weight of 187.13. This compound is used for pharmaceutical testing.

Molecular Structure Analysis

The molecular structure of “this compound” consists of 7 carbon atoms, 6 hydrogen atoms, 1 fluorine atom, 1 nitrogen atom, and 4 oxygen atoms. The exact structure and conformation of the molecule are not specified in the search results.

Physical And Chemical Properties Analysis

“this compound” should be stored under inert gas (nitrogen or Argon) at 2-8°C. Other physical and chemical properties such as density, boiling point, melting point, and flash point are not specified in the search results.

Scientific Research Applications

Synthesis and Chemical Properties

• Methyl 5-fluoro-2,6-dihydroxynicotinate is involved in complex chemical synthesis processes. For instance, the compound methyl 2,6-dideoxy-2-fluoro-β-l-talopyranoside, related to the target compound, was synthesized through a series of chemical reactions involving oxidation, reduction, and dehydrobromination, showcasing the compound's role in intricate organic synthesis processes (Deal & Horton, 1999).

Applications in Material Science and Organic Electronics

• The compound finds applications in the field of material science, particularly in the development of organic electronics. A fluoro-containing low-bandgap polymer related to this compound demonstrated its versatility in organic photovoltaics (OPVs) applications. This polymer played a crucial role in achieving high-performance single-junction devices, semitransparent solar cells, and double-junction tandem solar cells, indicating the compound's potential in improving the efficiency of solar energy devices (Chang et al., 2013).

Chemical Rearrangements and Synthesis of Novel Compounds

• This compound is also essential in the synthesis and rearrangement processes of novel chemical compounds. For instance, stereoselective syntheses of novel 5,6-difunctionalized-2-azabicyclo[2.1.1]hexanes were reported, which involved complex chemical rearrangements initiated by selectfluor and deoxo-fluor. These processes underscore the compound's significance in the synthesis of structurally complex and functionally diverse chemical entities (Krow et al., 2004).

Applications in Analytical Chemistry and Biodegradation Studies

• The compound is instrumental in analytical chemistry and environmental studies. For instance, the study of the biodegradation of fluroxypyr in soils revealed how environmental factors, including microorganisms, temperature, moisture, and soil type, can affect the degradation rate of fluroxypyr. This indicates the potential use of this compound and related compounds in understanding and optimizing the degradation processes of various chemicals in the environment (Tao & Yang, 2011).

Safety and Hazards

The safety data sheet for “Methyl 5-fluoro-2,6-dihydroxynicotinate” indicates that it should be handled with care. It is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes.

Mechanism of Action

Target of Action

Methyl 5-fluoro-2,6-dihydroxynicotinate, a benzimidazole derivative, primarily targets the microtubule assembly in cancer cells . Microtubules are a component of the cell’s cytoskeleton and play a crucial role in cellular processes such as mitosis and intracellular transport.

Mode of Action

This compound interferes with the polymerization of tubulin, a protein that forms the microtubules . By disrupting the formation of microtubules, it induces mitotic arrest, leading to the formation of multi-nucleated cells and unsegregated chromosomes . This disruption of the cell cycle can lead to cell death, particularly in rapidly dividing cells such as cancer cells.

Biochemical Pathways

The compound’s action on microtubule assembly affects the mitotic spindle assembly, a structure necessary for chromosome segregation during cell division . This leads to a prolonged G2/M phase of the cell cycle and eventually to cell death .

Result of Action

The result of this compound’s action is the inhibition of cell proliferation, particularly in cancer cells . By disrupting microtubule assembly and inducing mitotic arrest, it can lead to cell death .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the pH of the environment can affect the compound’s solubility and therefore its bioavailability . Additionally, the presence of certain enzymes or proteins in the cell can influence the compound’s efficacy.